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Compound of Interest

Compound Name: Spiromesifen

Cat. No.: B166731 Get Quote

For Research, Scientific, and Drug Development Professionals

Product Information
Spiromesifen is a non-systemic insecticide and acaricide belonging to the chemical class of

spirocyclic tetronic acid derivatives.[1][2] It is commonly formulated as a Suspension

Concentrate (SC) for foliar application in greenhouse settings.[3][4] Marketed under trade

names such as Oberon® and Forbid®, spiromesifen is primarily used to control mite and

whitefly populations.[5] The active ingredient demonstrates translaminar movement, allowing it

to penetrate the leaf epidermis to target pests that are not directly exposed to the spray.[6] Its

unique mode of action makes it a valuable tool for insecticide resistance management

programs.[5][7]

Key Properties:

Chemical Class: Tetronic and Tetramic acid derivatives[8]

Mode of Action: Inhibitor of acetyl-CoA carboxylase (ACCase)[8]

IRAC Group: 23[6]

Formulation: Suspension Concentrate (SC), e.g., 240 g/L or 22.9% SC[4][9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b166731?utm_src=pdf-interest
https://www.benchchem.com/product/b166731?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8933456/
https://chesci.com/wp-content/uploads/2016/10/V5i20_6_CSN202047055.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/598.htm
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2016/SPIROMESIFEN.pdf
https://www.benchchem.com/product/b166731?utm_src=pdf-body
https://chemicalwarehouse.com/blogs/active-ingredients/spiromesifen
https://www.apvma.gov.au/sites/default/files/2024-06/Public%20Release%20Summary%20on%20the%20evaluation%20of%20the%20new%20active%20spiromesifen%20in%20the%20product%20Interrupt%20240%20SC%20Miticide.pdf
https://chemicalwarehouse.com/blogs/active-ingredients/spiromesifen
https://journals.ashs.org/view/journals/hortsci/42/2/article-p285.xml
https://irac-online.org/active-ingredient/spiromesifen/
https://irac-online.org/active-ingredient/spiromesifen/
https://www.apvma.gov.au/sites/default/files/2024-06/Public%20Release%20Summary%20on%20the%20evaluation%20of%20the%20new%20active%20spiromesifen%20in%20the%20product%20Interrupt%20240%20SC%20Miticide.pdf
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2016/SPIROMESIFEN.pdf
https://www.researchgate.net/publication/226223286_Testing_for_non-target_effects_of_spiromesifen_on_Eretmocerus_mundus_and_Orius_laevigatus_under_greenhouse_conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity: Primarily contact, with translaminar movement[6]

Mechanism of Action
Spiromesifen's mode of action is the inhibition of lipid biosynthesis.[5][6] Specifically, it targets

and inhibits the enzyme acetyl-CoA carboxylase (ACCase).[3][9] This enzyme is critical for the

first committed step in the biosynthesis of fatty acids. By disrupting this pathway, spiromesifen
prevents the production of essential lipids, which are vital for insect development, growth, and

energy storage.[5] This disruption leads to stunted growth and eventual mortality, particularly in

the larval and nymphal stages of the target pests.[5] It also affects the fertility of adult female

mites and whiteflies, reducing egg-laying and overall population growth.[10]
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Spiromesifen Mechanism of Action Pathway
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Caption: Spiromesifen's inhibition of ACCase disrupts lipid biosynthesis.

Target Pests and Greenhouse Crops
Spiromesifen SC formulations are effective against a range of piercing-sucking pests

prevalent in greenhouses.
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Primary Target Pests:

Mites: Two-spotted spider mite (Tetranychus urticae), Broad mite, Tarsonemid mites.[3][9]

[11]

Whiteflies: Greenhouse whitefly (Trialeurodes vaporariorum), Silverleaf whitefly (Bemisia

tabaci).[1][12]

Target Life Stages:

Highly effective against eggs and immature stages (nymphs, larvae).[12][13]

Moderately effective against adults, with significant impact on female fertility.[7][12]

Approved and Tested Greenhouse Crops:

Vegetables: Tomato, Cucumber, Peppers, Eggplant, Melons.[3]

Fruits: Strawberry.[3][12]

Ornamentals: Roses, Gerbera, Chrysanthemum, Poinsettia, Carnations.[3][9]

Application Protocols
Thorough coverage of all plant surfaces, including the underside of leaves, is critical for optimal

performance.[13][14]

Preparation of Spray Solution
Fill the spray tank with half the required amount of water.

Begin agitation and keep it running throughout the mixing and application process.

Add the required volume of Spiromesifen SC to the tank.

If using tank mix partners, add them in the correct sequence.

Add the remaining water to the tank.
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An adjuvant may be used to improve coverage on hard-to-wet foliage.[14]

Recommended Application Rates
Application rates depend on the target pest, crop, and infestation level. Always consult the

product label for specific rates.

Crop/Use Site Target Pest
Application Rate
(Spiromesifen 240
SC)

Notes

Greenhouse

Vegetables &

Ornamentals

Mites, Whiteflies

5.0 - 8.6 fl oz per 100

gallons of water

(0.012 kg a.i./100L)

[15]

Apply when pest

populations begin to

build.[14]

Greenhouse

Strawberry
Greenhouse Whitefly

283.8 g a.i. per

hectare[12]

Apply in a sufficient

volume of water for

thorough coverage

(e.g., 946 L/ha).[12]

Greenhouse Gerbera Mites, Thrips 96 g a.i. per hectare[9]

Highly effective for

managing both pests.

[9]

Note: Do not exceed the maximum application rate per acre per year as specified on the

product label (e.g., 0.35 lb spiromesifen/acre/year).[14] Repeat applications may be

necessary at 7 to 14-day intervals depending on pest pressure.[16]

Efficacy Data
Spiromesifen demonstrates high efficacy against immature stages of target pests.

Table 1: Efficacy of Spiromesifen Against Greenhouse Whitefly (T. vaporariorum) on

Strawberry[7][12]
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Life Stage
Spiromesifen
Concentration (a.i.)

Mortality / Inhibition

Egg 0.5 µg/mL ~80% hatching inhibition

Egg 1.0 µg/mL 100% hatching inhibition

1st Instar Nymph 1.6 µg/mL 91% mortality

1st Instar Nymph 3.1 µg/mL 100% mortality

2nd Instar Nymph 3.0 µg/mL 100% mortality

3rd Instar Nymph 10.0 µg/mL 100% mortality

Adult 50.0 - 200.0 µg/mL 61% - 65% mortality

Table 2: Field Efficacy of Spiromesifen vs. Other Insecticides on Greenhouse Whitefly

(Strawberry)[12][17]

Parameter Treatment Observation Period

Reduction
Compared to
Control/Other
Treatments

Egg Numbers Spiromesifen
2-5 weeks post-

treatment

55% to 73% reduction

vs. untreated control.

[12]

Egg Numbers Spiromesifen
2-3 weeks post-

treatment

61% to 80% reduction

vs. pyriproxyfen.[12]

Immature Numbers Spiromesifen
1-6 weeks post-

treatment

29% to 92% reduction

vs. pyriproxyfen.[12]

[17]

Experimental Protocols
Protocol 1: Greenhouse Efficacy Bioassay
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This protocol is adapted from methodologies used to test spiromesifen efficacy on

greenhouse whiteflies.[12]
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Workflow: Greenhouse Efficacy Bioassay

Start: Pest Infestation

Infest Host Plants
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Prepare Spiromesifen SC
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Apply Treatments to Runoff
(Ensure full coverage)

Maintain Plants in
Controlled Greenhouse

Environment

Assess Mortality / Efficacy
at Timed Intervals
(e.g., 4-10 days)

Data Transformation (e.g., log(y+1))
& Statistical Analysis (ANOVA)

End: Determine LC/EC Values
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Workflow: Spiromesifen Residue Analysis (QuEChERS)

Start: Collect Treated
Plant Samples

Homogenize Sample
(e.g., 10g)

Add Acetonitrile & Salts
(e.g., MgSO4, NaCl)

Shake Vigorously

Centrifuge

Transfer Supernatant to
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Vortex
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Filter Supernatant &
Analyze via GC-MS or LC-MS/MS

End: Quantify Residue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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